Cas no 2866356-01-4 (1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 2866356-01-4
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5943862
• PubChem ID: 165950328
• Update Time: 2025-05-23

1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride
• EN300-39851017
• 2866356-01-4
• 1-methyl-2-oxa-6-azabicyclo[3.2.1]octane;hydrochloride
• 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride

• Inchi： 1S/C7H13NO.ClH/c1-7-4-6(8-5-7)2-3-9-7;/h6,8H,2-5H2,1H3;1H
• InChI Key： HNEBLYAUTXJBCY-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2CC1(C)CN2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2866356-01-4)

The compound 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2866356-01-4) is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring both nitrogen and oxygen atoms within a rigid bicyclic framework, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) therapeutics and as a building block for novel bioactive molecules.

From a chemical perspective, 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride belongs to the class of bridged heterocyclic compounds. The presence of both aza (nitrogen) and oxa (oxygen) atoms in its structure provides multiple sites for chemical modification, making it particularly attractive for medicinal chemistry applications. The hydrochloride salt form enhances its stability and solubility, which are crucial factors for pharmaceutical applications.

Recent trends in drug discovery have shown growing interest in constrained heterocyclic systems like 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride. These structures often demonstrate improved metabolic stability and target selectivity compared to their flexible counterparts. The compound's rigid bicyclic framework may contribute to enhanced binding affinity with biological targets, particularly in neurological disorders where precise molecular interactions are critical.

The synthesis of 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride typically involves multi-step organic transformations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers are particularly interested in developing efficient synthetic routes that minimize waste generation while maintaining high yields of this valuable intermediate.

In pharmaceutical applications, 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride has shown promise as a potential precursor for CNS-active compounds. Its structural features resemble those found in several clinically used neurological drugs, making it a subject of intense research in academic and industrial laboratories worldwide. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly interesting for developing new treatments for neurodegenerative diseases.

Quality control and characterization of 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride require advanced analytical techniques. Modern laboratories employ high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to ensure the compound's purity and structural integrity. These analytical methods are crucial for maintaining consistency in research and potential pharmaceutical applications.

The market for specialized chemical intermediates like 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride has grown significantly in recent years. Pharmaceutical companies and contract research organizations are increasingly seeking high-quality building blocks for their drug discovery programs. This demand has led to improved manufacturing processes and more stringent quality standards throughout the chemical supply chain.

Storage and handling of 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from moisture and light. While not classified as hazardous under normal handling conditions, proper personal protective equipment should always be used when working with chemical substances in laboratory settings.

Future research directions for 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride may include exploring its potential in combination therapies or as part of targeted drug delivery systems. The growing field of precision medicine creates new opportunities for specialized chemical entities like this bicyclic compound, particularly in developing treatments with fewer side effects and improved efficacy profiles.

In conclusion, 1-Methyl-2-oxa-6-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2866356-01-4) represents an important chemical entity with diverse potential applications in pharmaceutical research and development. Its unique structural features and promising biological activity profile make it a compound of significant interest to both academic researchers and industrial scientists working at the forefront of drug discovery and medicinal chemistry.